Cas no 1403565-49-0 (3-[1-(2-Methoxy-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile)
3-[1-(2-Methoxy-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-[1-(2-Methoxy-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile
-
- Inchi: 1S/C14H12N2O2/c1-18-14-7-3-2-5-12(14)16-10-4-6-11(16)13(17)8-9-15/h2-7,10H,8H2,1H3
- InChI Key: WREGBPOYDDSGAO-UHFFFAOYSA-N
- SMILES: C(#N)CC(C1=CC=CN1C1=CC=CC=C1OC)=O
3-[1-(2-Methoxy-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM502839-1g |
3-(1-(2-Methoxyphenyl)-1H-pyrrol-2-yl)-3-oxopropanenitrile |
1403565-49-0 | 97% | 1g |
$*** | 2023-03-30 |
3-[1-(2-Methoxy-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-[1-(2-Methoxy-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile
Recent Advances in the Study of 3-[1-(2-Methoxy-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile (CAS: 1403565-49-0)
In recent years, the compound 3-[1-(2-Methoxy-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile (CAS: 1403565-49-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrole and nitrile functional groups, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.
A recent study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 3-[1-(2-Methoxy-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile, highlighting its improved yield and purity through novel catalytic methods. The researchers employed a combination of palladium-catalyzed cross-coupling and microwave-assisted synthesis, achieving a 15% increase in overall yield compared to traditional methods. These advancements are critical for scaling up production for preclinical and clinical studies.
Another significant development comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's inhibitory effects on specific kinase enzymes implicated in inflammatory diseases. The results demonstrated a dose-dependent inhibition of p38 MAP kinase, with an IC50 value of 0.8 µM, suggesting its potential as a lead compound for developing anti-inflammatory therapeutics. Molecular docking studies further revealed strong binding interactions with the kinase's ATP-binding site, providing a structural basis for its activity.
In addition to its kinase inhibitory properties, 3-[1-(2-Methoxy-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile has also been evaluated for its anticancer potential. A collaborative study between academic and industrial researchers, published in Cancer Research, reported that the compound induces apoptosis in triple-negative breast cancer cells by modulating the Bcl-2 family proteins. The study utilized in vitro and in vivo models, showing a significant reduction in tumor growth without observable toxicity at therapeutic doses.
Despite these promising findings, challenges remain in the development of 3-[1-(2-Methoxy-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural modifications to enhance its drug-like properties. Current efforts are focused on designing prodrugs or nanoformulations to improve its stability and delivery.
In conclusion, the latest research on 3-[1-(2-Methoxy-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile (CAS: 1403565-49-0) underscores its multifaceted potential in drug discovery. From synthetic improvements to mechanistic insights, these studies pave the way for its future application in treating inflammatory diseases and cancer. Continued research and collaboration will be essential to overcome existing limitations and translate these findings into clinical benefits.
1403565-49-0 (3-[1-(2-Methoxy-phenyl)-1H-pyrrol-2-yl]-3-oxo-propionitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)